Cas no 2228624-98-2 (1-(3,3-difluorocyclobutyl)-2-methylpropan-2-ol)

• Product Name: 1-(3,3-difluorocyclobutyl)-2-methylpropan-2-ol
• CAS No: 2228624-98-2
• MF: C₈H₁₄F₂O
• MW: 164.192969799042
• CID: 6395403
• PubChem ID: 165671943
• Update Time: 2025-05-21

1-(3,3-difluorocyclobutyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclobutyl)-2-methylpropan-2-ol
• 2228624-98-2
• EN300-1948663

• Inchi： 1S/C8H14F2O/c1-7(2,11)3-6-4-8(9,10)5-6/h6,11H,3-5H2,1-2H3
• InChI Key： NISCUAQHDZKEHT-UHFFFAOYSA-N
• SMILES： FC1(CC(CC(C)(C)O)C1)F

Computed Properties

• Exact Mass: 164.10127139g/mol
• Monoisotopic Mass: 164.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,3-difluorocyclobutyl)-2-methylpropan-2-ol

1-(3,3-Difluorocyclobutyl)-2-methylpropan-2-ol: A Comprehensive Overview

1-(3,3-Difluorocyclobutyl)-2-methylpropan-2-ol, identified by the CAS registry number CAS No. 2228624-98-2, is a specialized organic compound with unique structural and chemical properties. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure, comprising a cyclobutane ring substituted with two fluorine atoms and a branched alcohol group, contributes to its distinctive reactivity and physical properties.

The synthesis of 1-(3,3-Difluorocyclobutyl)-2-methylpropan-2-ol involves advanced organic chemistry techniques, often leveraging transition metal catalysts to achieve high yields and selectivity. Recent studies have focused on optimizing the synthesis pathway to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the cyclobutane ring with precise stereochemistry.

In terms of physical properties, this compound exhibits a melting point of approximately -45°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The presence of fluorine atoms in the cyclobutane ring introduces electron-withdrawing effects, which influence the compound's reactivity in nucleophilic and electrophilic reactions.

Recent research has highlighted the potential of 1-(3,3-Difluorocyclobutyl)-2-methylpropan-2-ol as a building block in drug discovery. Its unique structure allows for the creation of bioisosteres, which can improve pharmacokinetic profiles in medicinal compounds. For example, studies have demonstrated that this compound can serve as a precursor for developing inhibitors of certain enzymes involved in metabolic disorders.

The application of CAS No. 2228624-98-2 extends beyond pharmaceuticals into materials science. Its ability to form stable covalent bonds under specific conditions makes it a candidate for synthesizing advanced polymers and materials with tailored mechanical properties. Researchers are exploring its use in creating biodegradable polymers for sustainable packaging solutions.

In conclusion, 1-(3,3-Difluorocyclobutyl)-2-methylpropan-2-ol represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a valuable tool in modern chemistry.